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Compound of Interest

Compound Name: D-glyceraldehyde

Cat. No.: B118911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Glyceraldehyde, the simplest of the aldoses, represents a foundational molecule in the study of

stereochemistry. Its single chiral center serves as the structural basis for the D- and L-notation

used to describe the configuration of all carbohydrates. Understanding the chirality of D-
glyceraldehyde is not merely an academic exercise; it is fundamental to grasping the

stereochemical principles that govern the biological activity and specificity of pharmaceuticals

and other bioactive molecules. This technical guide provides a detailed examination of the core

concepts of D-glyceraldehyde's chirality, experimental methods for its analysis, and its pivotal

role as a stereochemical standard.

The Chiral Center and Stereochemical
Nomenclature
Glyceraldehyde (C₃H₆O₃) possesses one stereocenter at the second carbon atom (C2), which

is bonded to four distinct groups: a hydrogen atom (-H), a hydroxyl group (-OH), an aldehyde

group (-CHO), and a hydroxymethyl group (-CH₂OH).[1] This asymmetry gives rise to two non-

superimposable mirror-image isomers, known as enantiomers.[2]

The D/L System: A Relative Configuration
Historically, the D/L system was established to define the configuration of carbohydrates

relative to glyceraldehyde.[3][4] In a Fischer projection, the molecule is designated as 'D' if the

hydroxyl group on the chiral carbon furthest from the primary carbonyl group is on the right.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b118911?utm_src=pdf-interest
https://www.benchchem.com/product/b118911?utm_src=pdf-body
https://www.benchchem.com/product/b118911?utm_src=pdf-body
https://www.benchchem.com/product/b118911?utm_src=pdf-body
https://www.quora.com/How-can-glyceraldehyde-be-chiral-As-I-know-asymmetric-carbon-shouldnt-have-2-similar-atoms-here-it-2-carbons
https://jackwestin.com/resources/mcat-content/carbohydrates/absolute-configuration
https://allen.in/jee/chemistry/d-and-l-configurations
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Basic_Principles_of_Organic_Chemistry_(Roberts_and_Caserio)/19%3A_More_on_Stereochemistry/19.05%3A_Absolute_And_Relative_Configuration
https://jackwestin.com/resources/mcat-content/carbohydrates/absolute-configuration
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[5] Conversely, if it is on the left, the molecule is designated 'L'. D-glyceraldehyde is the

enantiomer where the C2 hydroxyl group is on the right.[3] This system, proposed by Emil

Fischer, was based on an arbitrary assignment for (+)-glyceraldehyde as the D-enantiomer, a

guess that was fortunately confirmed by X-ray crystallography in 1951.[6][7] Most naturally

occurring sugars belong to the D-series.[8][9]

The Cahn-Ingold-Prelog (CIP) System: An Absolute
Configuration
The Cahn-Ingold-Prelog (CIP) system provides an unambiguous method for assigning the

absolute configuration (R or S) to a stereocenter.[10][11] The assignment for D-
glyceraldehyde is determined by ranking the priority of the four substituents attached to the

chiral carbon based on atomic number.[12]

-OH (Oxygen, Z=8) - Priority 1

-CHO (Carbon bonded to two oxygens via a double bond) - Priority 2

-CH₂OH (Carbon bonded to one oxygen and two hydrogens) - Priority 3

-H (Hydrogen, Z=1) - Priority 4

When the molecule is oriented with the lowest-priority group (-H) pointing away from the viewer,

the sequence from priority 1 to 3 (-OH → -CHO → -CH₂OH) proceeds in a clockwise direction.

Therefore, the absolute configuration of D-glyceraldehyde is (R).[13]
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Sample Preparation

Chiral HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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